
Structural & Synthetic Analysis: 2-Bromo-N-(2-
thienylmethyl)acetamide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
2-Bromo-N-(2-

thienylmethyl)acetamide

CAS No.: 883526-96-3

Cat. No.: B1284383

Get Quote

Executive Technical Summary
2-Bromo-N-(2-thienylmethyl)acetamide (CAS: 883526-96-3) is a specialized

-haloacetamide intermediate.[1] In modern drug discovery, it functions primarily as a covalent
"warhead" scaffold and a versatile alkylating agent. Its structure combines a lipophilic, electron-
rich thiophene ring (acting as a bioisostere for a phenyl group) with a reactive electrophilic
center (

-bromoamide).

This molecule is critical in two domains:

Fragment-Based Drug Discovery (FBDD): As a cysteine-targeting electrophile for developing

Targeted Covalent Inhibitors (TCIs).

Heterocyclic Synthesis: As a precursor for fusing rings to create complex scaffolds like

thienodiazepines or functionalized peptidomimetics.
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Physicochemical Profile
The following data aggregates predicted and experimental values for laboratory benchmarking.

Property Value / Description

IUPAC Name 2-Bromo-N-(thiophen-2-ylmethyl)acetamide

CAS Number 883526-96-3

Molecular Formula

Molecular Weight 234.11 g/mol

Physical State White to off-white solid

Solubility
Soluble in DMSO, DMF, DCM, Chloroform; Low

solubility in water

Reactive Motif -Halocarbonyl (Alkylating agent)

Bioisosterism
Thiophene acts as a phenyl isostere with altered

electronics and lipophilicity

Synthetic Methodology: Validated Protocol
The synthesis of 2-Bromo-N-(2-thienylmethyl)acetamide follows a classic Schotten-

Baumann-type acylation. The following protocol is optimized for purity and yield, minimizing the

risk of hydrolysis or bis-acylation.

Reagents & Stoichiometry[2][3][4]
Substrate: 2-Thiophenemethylamine (1.0 equiv)

Acylating Agent: Bromoacetyl bromide (1.1 equiv)

Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.2 equiv)

Solvent: Dichloromethane (DCM) (anhydrous)
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Step-by-Step Procedure
Preparation: Purge a reaction vessel with nitrogen. Dissolve 2-thiophenemethylamine (1.0

equiv) and TEA (1.2 equiv) in anhydrous DCM (approx. 0.2 M concentration). Cool the

solution to 0°C using an ice bath.

Addition: Add Bromoacetyl bromide (1.1 equiv) dropwise over 20–30 minutes. Critical:

Maintain temperature <5°C to prevent side reactions involving the thiophene ring or over-

alkylation.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours. Monitor

via TLC (typically 30% EtOAc/Hexanes) or LC-MS.

Quench & Workup:

Quench with saturated aqueous

.[2]

Extract the aqueous layer with DCM (x3).[2]

Wash combined organics with 1M HCl (to remove unreacted amine) followed by Brine.

Isolation: Dry over anhydrous

, filter, and concentrate in vacuo.

Purification: Recrystallization from EtOAc/Hexanes or column chromatography (SiO2) if high

purity (>98%) is required for biological assays.

Visualizing the Synthesis Flow
The following diagram illustrates the reaction pathway and critical control points.
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Figure 1: Synthetic pathway via nucleophilic acyl substitution. The base neutralizes the HBr

byproduct to drive equilibrium.

Reactivity Profile & Mechanism[3]
Understanding the reactivity of this molecule is essential for its application in medicinal

chemistry. It possesses two distinct electronic zones:

The Warhead (

-Bromoamide): A "soft" electrophile susceptible to

attack.

The Recognition Element (Thiophene): A lipophilic ring that engages in

-

stacking or hydrophobic interactions within a protein binding pocket.

Mechanism of Action: Covalent Inhibition
In a biological context, the bromine atom serves as a good leaving group. A nucleophilic

cysteine residue within a target protein attacks the

-carbon, forming an irreversible covalent bond.
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Figure 2: Mechanism of covalent protein modification via SN2 displacement of the bromide.

Applications in Drug Discovery[5][6][7][8]
Thiophene as a Bioisostere
The thiophene ring is frequently used to replace phenyl rings to optimize efficacy and

pharmacokinetics.

Lipophilicity: Thiophene is generally more lipophilic than benzene, potentially improving

membrane permeability.

Metabolism: Thiophene rings can alter metabolic stability (e.g., susceptibility to oxidation),

offering a lever to tune half-life (

).

Size: The sulfur atom imparts a different steric profile and bond angle compared to the -

CH=CH- of benzene, which can improve fit in specific binding pockets.

Fragment-Based Screening
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This molecule is an ideal "electrophilic fragment." In screening campaigns (e.g., mass

spectrometry-based covalent screening), it is used to identify "hot spots" on proteins. If the

fragment binds, the thiophene provides the initial affinity, and the bromoacetamide locks the

interaction, allowing for easy detection.

Safety & Handling Protocols
Warning: As an

-haloacetamide, this compound is an alkylating agent and must be treated with high caution.

Hazards:

Skin Sensitizer: High risk of allergic contact dermatitis.

Lachrymator: May cause severe eye irritation and tearing.

Acute Toxicity: Harmful if swallowed or inhaled.

Engineering Controls:

Always handle inside a certified fume hood.

Use double-gloving (Nitrile) to prevent permeation.

Decontamination: Spills should be treated with a solution of dilute ammonia or sodium

thiosulfate to quench the alkylating potential before cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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